Cas no 1805338-15-1 (6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1805338-15-1
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4851661
• Update Time: 2025-06-14

6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-4-2(12(13)14)1-3(10)11-5(4)6(8)9/h1,6H,(H2,10,11)
• InChI Key： VUTNVLWDVINYAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N)N=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7

Additional information on 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine

Recent Advances in the Study of 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1805338-15-1)

The compound 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1805338-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the optimization of synthetic routes for 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient, high-yield synthesis method using a multi-step reaction sequence. The researchers highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize side products and improve overall yield. The study also reported detailed spectroscopic data (NMR, IR, and MS) for the compound, which serves as a valuable reference for future research.

In terms of biological activity, preliminary screening has revealed interesting pharmacological properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine exhibits moderate inhibitory activity against certain kinase targets implicated in cancer progression. While the exact mechanism of action remains under investigation, molecular docking studies suggest that the compound may interact with the ATP-binding site of these kinases, making it a potential lead compound for further optimization.

The compound's structural features, particularly the presence of both amino and nitro groups on the pyridine ring, along with the difluoromethyl substituent, contribute to its unique electronic properties and potential for diverse chemical modifications. Recent computational studies have explored the electronic structure and reactivity of this molecule, providing theoretical support for its observed chemical behavior. These findings are particularly relevant for medicinal chemists looking to design derivatives with improved pharmacological profiles.

From a safety and toxicological perspective, initial in vitro studies have shown that 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine has acceptable cytotoxicity profiles in certain cell lines at therapeutic concentrations. However, researchers caution that more comprehensive toxicological evaluations are needed before considering clinical applications. Current investigations are focusing on understanding its metabolic pathways and potential drug-drug interactions.

Looking forward, the compound's versatility suggests multiple potential applications beyond its current scope. Some research groups are exploring its use as a building block for more complex molecular architectures, while others are investigating its potential in materials science applications. The unique combination of bromo and difluoromethyl groups presents opportunities for further functionalization through cross-coupling reactions, which could lead to novel compounds with enhanced biological activities.

In conclusion, 6-Amino-3-bromo-2-(difluoromethyl)-4-nitropyridine (CAS: 1805338-15-1) represents an interesting case study in modern medicinal chemistry, demonstrating how careful structural design can lead to compounds with valuable properties. While much work remains to fully understand and exploit its potential, the current body of research provides a solid foundation for future investigations. Researchers working with this compound should pay particular attention to the latest synthetic methodologies and biological screening results to maximize their experimental outcomes.